2-(4-(1-(2-chlorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)-N-cyclohexylacetamide

• IUPAC Name: 2-[4-[1-[(2-chlorophenyl)methyl]-2,4-dioxoquinazolin-3-yl]phenyl]-N-cyclohexylacetamide
• InChI: InChI=1S/C29H28ClN3O3/c30-25-12-6-4-8-21(25)19-32-26-13-7-5-11-24(26)28(35)33(29(32)36)23-16-14-20(15-17-23)18-27(34)31-22-9-2-1-3-10-22/h4-8,11-17,22H,1-3,9-10,18-19H2,(H,31,34)
• InChI Key: HKVABNSHGAJZSI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2=CC=C(C=C2)N3C(=O)C4=CC=CC=C4N(C3=O)CC5=CC=CC=C5Cl
• Molecular Formula: C29H28ClN3O3
• Molecular Weight: 502.0 g/mol

Description

2-(4-(1-(2-chlorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)-N-cyclohexylacetamide is a useful research compound. Its molecular formula is C29H28ClN3O3 and its molecular weight is 502.01. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Antimicrobial Activity : Compounds structurally related to 2-(4-(1-(2-chlorobenzyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)phenyl)-N-cyclohexylacetamide have been synthesized and evaluated for their antimicrobial activities. For instance, Patel and Shaikh (2011) synthesized new quinazolin derivatives with antimicrobial properties, and Temiz-Arpacı et al. (2005) developed benzoxazole derivatives exhibiting broad-spectrum activity against Candida species (Patel & Shaikh, 2011)(Temiz-Arpacı et al., 2005).

• Pharmacological Potential : Several studies have investigated the pharmacological potential of related compounds. Alagarsamy et al. (2005) examined the H1-antihistaminic activity of quinazolinone derivatives, and Rim et al. (2014) explored the potential of a T-type Ca2+ channel blocker for treating lung cancer (Alagarsamy et al., 2005)(Rim et al., 2014).

• Chemical Properties and Reactions : The chemical properties and reactions of similar compounds have been extensively studied. For example, Prezent and Dorokhov (2003) reported on the synthesis of quinolin-2-ones, highlighting their chemical versatility and potential applications (Prezent & Dorokhov, 2003).

• Structural Analysis : Studies like that of Mandal and Patel (2018) have focused on the molecular structures of quinazolinone derivatives, emphasizing their importance in understanding the compound's potential applications (Mandal & Patel, 2018).